3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide
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Description
3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C15H9F3N2OS and its molecular weight is 322.31. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiproliferative Activity
One stream of research has focused on the synthesis of thienopyridine derivatives, including 3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide, and their antiproliferative activities. For instance, van Rensburg et al. (2017) have synthesized a series of 2-chlorophenyl carboxamide thienopyridines to investigate their structure-activity relationships against various cancer cell lines, highlighting the compound's potential in anticancer research (van Rensburg et al., 2017).
Heterocyclic Studies
In the realm of heterocyclic chemistry, Clark and Hitiris (1984) explored the synthesis of thieno[2,3-d:4,5-d′]dipyrimidines, a class of compounds related to this compound, unveiling their potential for developing new heterocyclic compounds with unique properties (Clark & Hitiris, 1984).
Novel Pyridothienopyrimidines Synthesis
Abdel-rahman et al. (2003) reported on the synthesis of new pyridothienopyrimidines and related fused tetracyclic systems, starting from 4-Aryl-3-cyano-6-(2'-thienyl)-pyridine-2(1H)-thiones, further expanding the chemical versatility and potential applications of thienopyridine derivatives (Abdel-rahman et al., 2003).
Antimicrobial Activity and Synthesis of Thieno[2,3-b]pyridine Derivatives
Research by Gad-Elkareem et al. (2011) has also delved into the synthesis of thieno[2,3-b]pyridine derivatives and their antimicrobial activities, offering insights into the potential of these compounds in addressing microbial resistance (Gad-Elkareem et al., 2011).
Polycyclic Compounds Containing Thieno[2′,3′:5,6]pyrimido[2,1-a]isoindole Fragment
Dotsenko et al. (2021) synthesized thieno[2′,3′:5.6]pyrimido[2,1-a]isoindole derivatives, highlighting a new avenue for the development of compounds with potential applications in material science and medicinal chemistry (Dotsenko et al., 2021).
Properties
IUPAC Name |
3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9F3N2OS/c16-15(17,18)9-6-10-12(20-7-9)11(13(22-10)14(19)21)8-4-2-1-3-5-8/h1-7H,(H2,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZKUTJQWOHHKCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC3=C2N=CC(=C3)C(F)(F)F)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.